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Abstract

Methyl 2,4-dimethyl-5-nitrobenzoate is a solid chemical compound with the molecular
formula C10H1:NO4 and a molecular weight of 209.2 g/mol .[1][2] Identified by the CAS Number
202264-66-2, this aromatic ester serves as a versatile intermediate in organic synthesis.[1][2]
Its primary applications lie in the laboratory synthesis of more complex molecules for the
pharmaceutical, agrochemical, and dye industries. This guide provides a comprehensive
overview of its chemical structure, properties, synthesis, and potential applications, with a focus
on its relevance to research and development.

Chemical Structure and Properties

The chemical structure of Methyl 2,4-dimethyl-5-nitrobenzoate features a benzene ring
substituted with two methyl groups at positions 2 and 4, a nitro group at position 5, and a
methyl ester group at position 1.

Chemical Structure:
Caption: 2D Chemical Structure of Methyl 2,4-dimethyl-5-nitrobenzoate.

Physicochemical Properties:
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While specific experimental data for melting point, boiling point, and density of Methyl 2,4-
dimethyl-5-nitrobenzoate are not readily available in the reviewed literature, the following
table summarizes its known quantitative properties.

Property Value Source(s)

CAS Number 202264-66-2 [1][2]

Molecular Formula C10H11NOa4 [1112]

Molecular Weight 209.2 g/mol [1]

Appearance Solid [2]

Purity >95% [2]
Synthesis

A definitive, detailed experimental protocol for the synthesis of Methyl 2,4-dimethyl-5-
nitrobenzoate is not publicly available. However, based on general organic chemistry
principles and synthetic routes for analogous compounds, a plausible two-step synthesis can
be proposed. This involves the nitration of 2,4-dimethylbenzoic acid followed by the
esterification of the resulting 2,4-dimethyl-5-nitrobenzoic acid.

Logical Workflow for the Proposed Synthesis:
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Caption: Proposed two-step synthesis of Methyl 2,4-dimethyl-5-nitrobenzoate.
Detailed Hypothetical Protocols:
Step 1: Synthesis of 2,4-Dimethyl-5-nitrobenzoic Acid

A potential method for the synthesis of 2-methyl-4-nitrobenzoic acid involves the oxidation of 4-
nitro-o-xylene using a free radical initiator and a phase transfer catalyst with dilute nitric acid as
the oxidant.[3] A similar approach could likely be adapted for the synthesis of 2,4-dimethyl-5-
nitrobenzoic acid from the corresponding nitrated xylene isomer. Another patent describes the
synthesis of 2-methyl-4-nitrobenzoic acid starting from toluene through a multi-step process
involving nitration, reduction, and subsequent oxidation.[4]

Step 2: Esterification of 2,4-Dimethyl-5-nitrobenzoic Acid

The esterification of nitrobenzoic acids can be achieved through various methods. A common
laboratory procedure is the Fischer esterification, which involves reacting the carboxylic acid
with an alcohol (in this case, methanol) in the presence of a strong acid catalyst, such as

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1600172?utm_src=pdf-body-img
https://www.benchchem.com/product/b1600172?utm_src=pdf-body
https://patents.justia.com/patent/12054464
https://patents.google.com/patent/CN105218375A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

sulfuric acid, and heating the mixture to reflux.[5][6] The reaction is an equilibrium process, and
removal of water as it is formed can drive the reaction towards the product.[6] Alternative
esterification methods for nitrobenzoic acids have also been described in patents, including the
use of different catalysts and reaction conditions to improve yield and purity.[5][7]

Spectroscopic Data

Specific spectroscopic data (*H NMR, 3C NMR, IR, Mass Spectrometry) for Methyl 2,4-
dimethyl-5-nitrobenzoate (CAS 202264-66-2) is not available in the public domain. The
available spectral data is for isomeric compounds. For instance, *H NMR and IR spectra for
methyl 2-nitrobenzoate and methyl p-nitrobenzoate are accessible.[8][9][10][11][12] Mass
spectrometry data is also available for isomers like methyl 3-nitrobenzoate and methyl 2-
methyl-4-nitrobenzoate.[13][14] Researchers working with Methyl 2,4-dimethyl-5-
nitrobenzoate would need to perform their own analytical characterization.

Applications in Research and Drug Development

Methyl 2,4-dimethyl-5-nitrobenzoate is primarily utilized as a building block in organic
synthesis.[13] Its functional groups—the nitro group and the methyl ester—provide reactive
sites for a variety of chemical transformations.

Potential Chemical Transformations and Their Relevance:
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Caption: Potential synthetic transformations of Methyl 2,4-dimethyl-5-nitrobenzoate and their
applications.

The reduction of the nitro group to an amine is a common and crucial transformation in the
synthesis of pharmaceuticals and agrochemicals.[15] This would yield Methyl 5-amino-2,4-
dimethylbenzoate, a valuable intermediate for the construction of more complex, biologically
active molecules. The ester group can be hydrolyzed back to the carboxylic acid or converted
to amides, further expanding the synthetic possibilities.

While no specific drug candidates or signaling pathway interactions involving Methyl 2,4-
dimethyl-5-nitrobenzoate have been identified in the reviewed literature, its structural motifs
are present in various biologically active compounds. For example, substituted nitroaromatic
compounds are known to have antimicrobial properties.[3] Therefore, derivatives of Methyl 2,4-
dimethyl-5-nitrobenzoate could be explored for the development of new therapeutic agents.

Safety and Handling
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A specific safety data sheet (SDS) for Methyl 2,4-dimethyl-5-nitrobenzoate (CAS 202264-66-
2) is available from suppliers.[1] As with any chemical, it should be handled in a well-ventilated
area, and appropriate personal protective equipment (PPE), including gloves and safety
glasses, should be worn. For detailed safety information, users should consult the SDS
provided by the supplier.

Conclusion

Methyl 2,4-dimethyl-5-nitrobenzoate is a valuable chemical intermediate with significant
potential in organic synthesis, particularly for the development of novel pharmaceuticals,
agrochemicals, and dyes. While detailed experimental and spectroscopic data for this specific
isomer are not widely published, its structural features suggest a range of possible chemical
transformations that are of interest to the research and drug development community. Further
investigation into the synthesis and reactivity of this compound is warranted to fully explore its
synthetic utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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